molecular formula C23H25N3OS B2606222 3,3-diphenyl-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide CAS No. 1448122-27-7

3,3-diphenyl-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide

Cat. No. B2606222
CAS RN: 1448122-27-7
M. Wt: 391.53
InChI Key: NNNVHSCXCBRJQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives .


Physical And Chemical Properties Analysis

The specific physical and chemical properties of 3,3-diphenyl-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide, such as melting point, boiling point, solubility, and stability, are not available in the retrieved data. The molecular weight of the compound is 391.53.

Scientific Research Applications

Chemical Inhibitors of Cytochrome P450 Isoforms

Research on chemical inhibitors of cytochrome P450 (CYP) isoforms in human liver microsomes, which is relevant due to the structural complexity and potential interaction of compounds like 3,3-diphenyl-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide with these enzymes. Such inhibitors are crucial in understanding drug metabolism and potential drug-drug interactions (Khojasteh et al., 2011).

Phytochemical Constituents and Bioactivities

A review of the Syzygium genus and its phytochemical constituents offers insight into the bioactive potential of natural compounds, which may relate to the research on synthetic compounds like this compound for their bioactive applications, including antioxidant, antimicrobial, and anticancer properties (Aung et al., 2020).

Optoelectronic Materials

The synthesis and application of quinazoline derivatives for electronic devices highlights the potential of complex organic compounds in the development of luminescent and electroluminescent materials, suggesting a possible research area for this compound in optoelectronic applications (Lipunova et al., 2018).

Dopamine D2 Receptor Ligands

Research on dopamine D2 receptor ligands in treating neuropsychiatric disorders indicates the importance of structural features for receptor affinity. This can guide the design of new compounds, including this compound, for therapeutic applications in psychiatry (Jůza et al., 2022).

Minor Groove Binder Hoechst 33258

The review on Hoechst 33258, a minor groove binder to DNA, and its analogs provide insights into the molecular interactions and potential for designing drugs based on the minor groove binding properties, which could be relevant for research on this compound in targeting DNA or RNA structures (Issar & Kakkar, 2013).

Future Directions

The future directions for research on 3,3-diphenyl-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide could include further exploration of its biological activities, optimization of its synthesis, and detailed investigation of its physical and chemical properties. Given the anti-inflammatory activity of similar compounds , it may be worthwhile to investigate the potential of this compound in the context of inflammatory diseases.

properties

IUPAC Name

3,3-diphenyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H25N3OS/c27-22(25-20-11-14-26(15-12-20)23-24-13-16-28-23)17-21(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-10,13,16,20-21H,11-12,14-15,17H2,(H,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NNNVHSCXCBRJQH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1NC(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3)C4=NC=CS4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H25N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

391.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.